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Compound of Interest

Compound Name: 16:0 Lyso PS

Cat. No.: B15548141

Essential Safety and Handling Guide for 16:0 Lyso
PS

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 16:0 Lyso PS (1-Palmitoyl-2-
hydroxy-sn-glycero-3-phospho-L-serine). The toxicological and pharmacological properties of
this compound are not fully known, and it should be handled with prudent laboratory practices
for chemicals of unknown toxicity.[1] This material is intended for research use only.[1][2]

Chemical and Physical Properties

A summary of the key physical and storage information for 16:0 Lyso PS is provided below.
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Property Data Reference

16:0 LPS, 1-Palmitoyl-2-

Alternate Names hydroxy-sn-glycero-3-phospho-  [1]
L-serine

Molecular Formula C22H43NNaO9P [1]

Molecular Weight 519.54 g/mol [11[3]

Form Powder / Crystalline Solid [3114]

Store dry at -20°C. Stock
Storage Temperature solutions should be stored at [11[3]114]
-20°C or below.

Methanol (>1 mg/mL), Ethanol
Solubility (~5 mg/mL), DMSO & DMF [1114]
(~30 mg/mL)

Personal Protective Equipment (PPE)

Given that the substance's hazards are not fully characterized, a comprehensive approach to
PPE is essential to minimize exposure.[4] Adherence to standard laboratory safety protocols is
required. The following table outlines the recommended PPE for handling 16:0 Lyso PS,
particularly in its powder form.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echelon-inc.com/wp-content/uploads/2024/12/TDS_L-3216_rev3.pdf
https://www.echelon-inc.com/wp-content/uploads/2024/12/TDS_L-3216_rev3.pdf
https://www.echelon-inc.com/wp-content/uploads/2024/12/TDS_L-3216_rev3.pdf
https://www.sigmaaldrich.com/HK/zh/product/avanti/858142p
https://www.sigmaaldrich.com/HK/zh/product/avanti/858142p
https://cdn.caymanchem.com/cdn/insert/20961.pdf
https://www.echelon-inc.com/wp-content/uploads/2024/12/TDS_L-3216_rev3.pdf
https://www.sigmaaldrich.com/HK/zh/product/avanti/858142p
https://cdn.caymanchem.com/cdn/insert/20961.pdf
https://www.echelon-inc.com/wp-content/uploads/2024/12/TDS_L-3216_rev3.pdf
https://cdn.caymanchem.com/cdn/insert/20961.pdf
https://cdn.caymanchem.com/cdn/insert/20961.pdf
https://www.benchchem.com/product/b15548141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protective Equipment Specification and Use

A NIOSH-approved respirator or mask should
Respiratory Protection be worn to prevent inhalation of dust when
handling the powder form.[5]

Chemical safety glasses or goggles are required
Eye Protection to protect against dust particles and potential
splashes.[5][6]

Chemical-resistant gloves (e.g., disposable

] nitrile gloves) are mandatory to avoid skin

Hand Protection ] ) )
contact.[5][6] Change gloves immediately if

contaminated.

A lab coat or other protective clothing must be
Body Protection worn to prevent contamination of personal
clothing.[5][6]

Operational and Disposal Plans

Proper operational procedures and waste disposal are critical for maintaining a safe laboratory
environment. The following step-by-step guidance covers the lifecycle of the chemical in the
lab, from receipt to disposal.

Handling and Storage Protocol

e Receiving and Inspection: Upon receipt, inspect the container for damage. Verify that the
product name matches the order.

o Storage: Store the container in a designated, well-marked location at -20°C, away from
incompatible materials.[1][3]

o Preparation for Use:

o Before opening, allow the container to equilibrate to room temperature in a desiccator to
prevent condensation.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lactonic_Sophorolipid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lactonic_Sophorolipid.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lactonic_Sophorolipid.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lactonic_Sophorolipid.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.echelon-inc.com/wp-content/uploads/2024/12/TDS_L-3216_rev3.pdf
https://www.sigmaaldrich.com/HK/zh/product/avanti/858142p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Conduct all weighing and solution preparation in a well-ventilated area or a chemical fume
hood to prevent dust accumulation and inhalation.[5]

Weighing: Handle the powder carefully to minimize dust generation. Use appropriate tools
(e.g., anti-static spatulas).

Dissolving: To create a stock solution, dissolve the solid in an appropriate solvent like
methanol, ethanol, DMSO, or DMF.[1][4] If preparing agueous solutions from a stock, it is
recommended not to store the aqueous solution for more than one day.[4]

Post-Handling: After handling, wash hands and arms thoroughly.[4] Clean all equipment and
the work area to prevent cross-contamination.

Spill and Accidental Release Measures

Evacuate: If a significant spill occurs, evacuate the immediate area.

Protect: Ensure you are wearing the appropriate PPE as detailed above before attempting to
clean the spill.

Contain and Clean: For a powder spill, gently cover it to avoid dispersing dust. Collect the
spilled material using tools that will not generate dust (e.g., a wet paper towel or a HEPA-
filtered vacuum).

Package: Place the collected material and any contaminated cleaning supplies into a sealed,
properly labeled container for disposal.[5]

Decontaminate: Clean the spill area with an appropriate solvent or detergent.

Disposal Plan

Waste Collection: Dispose of unused 16:0 Lyso PS and any contaminated disposable
labware (e.g., pipette tips, tubes, gloves) as chemical waste.

Containerization: Collect solid waste in a clearly labeled, sealed container. Collect solvent
waste in an appropriate, labeled solvent waste container.
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« Institutional Guidelines: Follow all local, state, and federal regulations, as well as your
institution's specific guidelines for chemical waste disposal. Do not dispose of this chemical
down the drain or in the regular trash.

Visualized Workflows and Pathways

The following diagrams illustrate the standard workflow for safely handling 16:0 Lyso PS and a
generalized signaling pathway for lysophospholipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 16:0 Lyso
PS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548141#personal-protective-equipment-for-
handling-16-0-lyso-ps]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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